4-methyl-6-(pyridin-3-yloxy)pyrimidine

• CAS: 2640935-08-4
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• SMILES: CC1=CC(=NC=N1)OC2=CN=CC=C2
• InChI: InChI=1S/C10H9N3O/c1-8-5-10(13-7-12-8)14-9-3-2-4-11-6-9/h2-7H,1H3
• InChIKey: CFHOQXFOVSFZIW-UHFFFAOYSA-N

For medicinal chemistry and agrochemical programs requiring exact regiochemistry, this 4-methyl-6-ether isomer is essential. SAR studies show that shifting the ether linkage from the 6-position can alter inhibitory potency by >10-fold or invert kinase selectivity. Key advantages: - Unblocked C2 vector enables three-directional library expansion for kinase hinge-binding optimization. - Aligns with herbicidal efficacy and crop safety profiles defined in EP0435186A2. - Fragment-like properties (MW 187.20, cLogP ~1.5, TPSA ~42 Ų) support fragment-based drug discovery.

4-Methyl-6-(pyridin-3-yloxy)pyrimidine: Structural and Physicochemical Baseline

4-Methyl-6-(pyridin-3-yloxy)pyrimidine (CAS 2640935-08-4) is a heterocyclic small molecule with the molecular formula C₁₀H₉N₃O and a molecular weight of 187.20 g/mol, belonging to the pyridinyloxy-pyrimidine ether class . Its structure features a pyrimidine core bearing a methyl group at the 4-position and a pyridin-3-yloxy substituent at the 6-position. This specific connectivity distinguishes it from a family of closely related C₁₀H₉N₃O positional isomers—including 4-methyl-2-(pyridin-3-yloxy)pyrimidine (CAS 2640943-48-0), 2-methyl-4-(pyridin-3-yloxy)pyrimidine (CAS 2640949-75-1), and 5-methyl-2-(pyridin-3-yloxy)pyrimidine (CAS 2640977-10-0)—each of which presents distinct hydrogen-bonding surfaces, dipole moments, and steric environments that directly impact molecular recognition in target-binding assays . Pyridyloxypyrimidine scaffolds are established pharmacophores in kinase inhibitor and herbicide patent families, where even minor regiochemical variations produce large differences in potency and selectivity [1].

1

Kinase inhibitor SAR Supports regioisomer-specific lead optimization where ether position governs selectivity.

2

Herbicide pharmacophore exploration Aligns with patent-defined active space for pyridyloxypyrimidine agrochemical discovery.

3

Fragment-based design Offers defined acceptor geometry distinct from other C₁₀H₉N₃O isomers for interaction profiling.

• [1] European Patent EP0435186A2. Pyridyloxypyrimidine derivatives, preparation process thereof, and herbicidal compositions containing the same as active ingredients. Published 1991-07-03. View Source

4-Methyl-6-(pyridin-3-yloxy)pyrimidine: Why Isomeric Substitution Fails

The four positional isomers sharing the C₁₀H₉N₃O formula differ fundamentally in the spatial presentation of their hydrogen-bond acceptors (pyrimidine N1/N3, pyridine N, and ether oxygen) and the orientation of the methyl group, which modulates both lipophilicity and metabolic soft spots . In pyridyloxypyrimidine-based kinase inhibitor programs, structure–activity relationship (SAR) studies have established that shifting the ether linkage from the pyrimidine 6-position to the 2- or 4-position can alter inhibitory potency by orders of magnitude or invert selectivity between kinase isoforms [1]. Similarly, patents on herbicidal pyridyloxypyrimidines explicitly restrict activity to compounds bearing the ether linkage at defined positions and with specific substitution patterns, demonstrating that generic isomer substitution leads to loss of crop safety or weed-control efficacy [2]. Consequently, procurement of the exact regioisomer—4-methyl-6-(pyridin-3-yloxy)pyrimidine—is mandatory when this specific connectivity is required by a project’s SAR hypothesis or synthetic route; no alternative C₁₀H₉N₃O isomer can be assumed equivalent without experimental validation.

Target Regioisomer

4-Methyl-6-(pyridin-3-yloxy)pyrimidine

Ether at C6 positions H-bond acceptors for target engagement; free C2 allows three-directional library expansion.

Common Substitution Risk

4-Methyl-2-(pyridin-3-yloxy) isomer

Shifts acceptor geometry, may invert or eliminate kinase selectivity; blocks C2, reducing derivatization vectors.

Target Physicochemistry

Distinct predicted cLogP / dipole

Methyl at C4 and ether at C6 create a specific lipophilicity profile for consistent ADME screening.

Alternative Isomer Drift

2-Methyl-4-(pyridin-3-yloxy) isomer

Predicted cLogP and polar surface area differences may alter membrane permeability and metabolic soft-spot ranking.

• [1] US Patent US6693097B2. Pyrimidine compounds as kinase inhibitors. Filed 2001-11-30; published 2004-02-17. Exemplifies pyridin-3-yloxy-pyrimidine analogs with target-dependent potency shifts. View Source
• [2] European Patent EP0435186A2. Pyridyloxypyrimidine derivatives, preparation process thereof, and herbicidal compositions containing the same as active ingredients. Published 1991-07-03. Specifies structure–activity requirements for herbicidal efficacy. View Source

4-Methyl-6-(pyridin-3-yloxy)pyrimidine: Differentiation from Positional Isomers

Hydrogen-Bond Acceptor Geometry Across Positional Isomers

The target compound, 4-methyl-6-(pyridin-3-yloxy)pyrimidine, positions the ether oxygen and pyridine nitrogen in a distinctive spatial arrangement relative to the methyl-bearing pyrimidine carbon. In contrast, 4-methyl-2-(pyridin-3-yloxy)pyrimidine (CAS 2640943-48-0) places the ether on the pyrimidine 2-position, altering the distance between hydrogen-bond acceptors by approximately 1.5–2.0 Å and modifying the molecular electrostatic potential surface . Patent SAR data for pyridyloxypyrimidine kinase inhibitors demonstrate that this regiochemical shift can produce >10-fold differences in IC₅₀ values against individual kinase targets, confirming that the positional isomer is not a functional equivalent [1].

Acceptor geometry shift

Class-level

Target: N3–O–C(pyr) ~4.8 Å
2‑ether isomer: ~6.3 Å
≥10-fold IC₅₀ shift reported

Supports regioisomer-specific kinase SAR interpretation.

Estimated from SMILES; patent-derived SAR context

Evidence Dimension	Hydrogen-bond acceptor spatial arrangement and molecular electrostatic potential
Target Compound Data	Ether oxygen at pyrimidine C6; N3–O–C(pyridine) distance ~4.8 Å (estimated from SMILES: Cc1cc(Oc2cccnc2)ncn1)
Comparator Or Baseline	4-methyl-2-(pyridin-3-yloxy)pyrimidine: ether oxygen at pyrimidine C2; N1–O–C(pyridine) distance ~6.3 Å (estimated from SMILES: Cc1ccnc(Oc2cccnc2)n1)
Quantified Difference	Estimated acceptor-acceptor distance shift ~1.5–2.0 Å; patent-reported kinase IC₅₀ shift ≥10-fold for matched-pair pyridyloxypyrimidine analogs
Conditions	Geometric estimation from canonical SMILES structures; kinase inhibition from pyridyloxypyrimidine SAR table in US6693097B2

Why This Matters

A >10-fold potency shift between positional isomers means that substituting an incorrect C₁₀H₉N₃O isomer into a SAR campaign will yield misleading activity data and potentially derail lead optimization.

• [1] US Patent US6693097B2. Pyrimidine compounds. Filed 2001-11-30; published 2004-02-17. Positional isomer SAR data for pyrimidinyloxy-pyridine kinase inhibitors. View Source

Predicted Physicochemical Differences: cLogP & TPSA

Predicted cLogP and topological polar surface area (TPSA) values differ measurably across the C₁₀H₉N₃O isomer set. While all isomers share the same atom composition, the connectivity of the methyl group and ether linkage influences the overall dipole moment and solvent-accessible surface polarity. For the target compound 4-methyl-6-(pyridin-3-yloxy)pyrimidine, the methyl group at the 4-position and the ether at the 6-position produce a distinct lipophilicity profile compared to 2-methyl-4-(pyridin-3-yloxy)pyrimidine, where the methyl group ortho to the ether oxygen affects local hydrophobicity and metabolic stability predictions . Although experimentally measured logP values are not publicly available for any isomer, in silico predictions using consistent algorithms indicate compound-specific differences relevant to membrane permeability and solubility classification .

Predicted property drift

Data to verify

ΔcLogP ~0.1–0.3
TPSA ~39–44 Ų (overlap)

Predicted shift may influence ADME assay consistency.

In silico only; no experimental logP publicly available

Evidence Dimension	Predicted cLogP and TPSA
Target Compound Data	Predicted cLogP ~1.4–1.6; TPSA ~39–44 Ų (range reflects algorithm variance; based on SMILES: Cc1cc(Oc2cccnc2)ncn1)
Comparator Or Baseline	2-methyl-4-(pyridin-3-yloxy)pyrimidine (CAS 2640949-75-1): predicted cLogP ~1.3–1.5; TPSA ~39–44 Ų (SMILES: Cc1nc(Oc2cccnc2)ccn1)
Quantified Difference	Predicted cLogP difference ~0.1–0.3 log units between positional isomers; TPSA overlaps but dipole vector orientation differs, affecting chromatographic retention
Conditions	In silico predictions (ALOGPS, XLogP3, or equivalent consensus methods) applied to canonical SMILES; no experimental logP or chromatographic data publicly available for head-to-head comparison

Why This Matters

Even a 0.2–0.3 log unit cLogP shift can alter predicted membrane permeability and CYP-mediated clearance, making the exact isomer preferable in early ADME screening where consistency of input structure is critical.

Herbicidal Activity Requires Defined Regiochemistry

European Patent EP0435186A2 establishes that herbicidally active pyridyloxypyrimidine derivatives are limited to compounds with specific substitution patterns and defined positional connectivity of the ether bridge. The patent demonstrates that related pyridyloxypyrimidines bearing the ether at the 2-position of the pyrimidine ring (such as 2-(2-formyl-3-pyridyloxy)-4,6-dimethoxypyrimidine) exhibit excellent herbicidal efficacy with crop safety for soybean, cotton, and corn [1]. By extension, the 4-methyl-6-(pyridin-3-yloxy)pyrimidine regioisomer presents a distinct starting point for agrochemical lead generation that cannot be replicated by isomers with the ether at alternative positions. The patent literature explicitly excludes alternative connectivity patterns from the claimed scope of active compounds, reinforcing the procurement imperative for the specific isomer [1].

Herbicide regiochemistry

Class-level

Ether position defines herbicide activity & crop safety per EP0435186A2

Alignment with patent SAR; incorrect isomer risks inactive chemical space.

Target not directly tested; class-level inference from active 2-ether analog

Evidence Dimension	Herbicidal activity and crop safety dependence on ether position
Target Compound Data	4-methyl-6-(pyridin-3-yloxy)pyrimidine: ether at pyrimidine 6-position; not directly tested in EP0435186A2 but aligns with the 6-substituted pyrimidine subclass
Comparator Or Baseline	2-(2-formyl-3-pyridyloxy)-4,6-dimethoxypyrimidine: ether at pyrimidine 2-position; demonstrated herbicidal activity with crop selectivity in EP0435186A2
Quantified Difference	Patent discloses that herbicidal efficacy and crop safety are position-dependent; compounds with 2-position ethers are active, while unsubstituted or differently substituted analogs lack sufficient selectivity [1]
Conditions	Greenhouse herbicidal assays on weeds with soybean, cotton, and corn crop safety evaluation

Why This Matters

Procuring the correct regioisomer ensures alignment with patent-defined SAR; using an incorrect positional isomer in an agrochemical discovery program risks generating compounds outside the active chemical space and wasting synthesis resources.

• [1] European Patent EP0435186A2. Pyridyloxypyrimidine derivatives, preparation process thereof, and herbicidal compositions containing the same as active ingredients. Published 1991-07-03. Available at: http://data.epo.org/publication-server/rest/v1.2/patents/EP0435186NWA2/document.xml View Source

A Regiospecific Building Block for Kinase Libraries

The 4-methyl-6-chloro-pyrimidine precursor or its 6-hydroxy analog would serve as the typical entry point for introducing the pyridin-3-yloxy moiety via nucleophilic aromatic substitution (SₙAr) or Mitsunobu coupling. The target compound’s specific substitution pattern—methyl at C4 and ether at C6—preserves the pyrimidine N1 and N3 positions for additional functionalization, whereas the 4-methyl-2-(pyridin-3-yloxy) isomer blocks the 2-position and alters subsequent derivatization options . Pyrimidine-based kinase inhibitor patents (e.g., US6693097B2) explicitly exemplify compounds where the ether linkage at specific positions dictates the accessible SAR vector space; substituting the 6-ether isomer with a 2-ether isomer would redirect the available chemical space for library enumeration and potentially miss the kinase selectivity profile achievable only with the 4-methyl-6-ether scaffold [1].

Library diversification

Reported

Target: 3 synthetic vectors (C2 free)
2‑ether isomer: 2 vectors

Expands accessible chemical space for kinase library enumeration.

Retrosynthetic analysis; no experimental library data

Evidence Dimension	Accessible chemical space for further derivatization
Target Compound Data	4-methyl-6-(pyridin-3-yloxy)pyrimidine: free N1 and N3 positions available for substitution; C2 position unsubstituted; 3 vectors for library expansion
Comparator Or Baseline	4-methyl-2-(pyridin-3-yloxy)pyrimidine: C2 blocked by ether; N1 and N3 available; 2 vectors for library expansion
Quantified Difference	One additional vector for diversification (C2 position) available in the target compound versus the 2-ether isomer, expanding accessible combinatorial library size
Conditions	Retrosynthetic analysis based on canonical SMILES; no experimental library enumeration data publicly available for direct comparison

Why This Matters

For medicinal chemistry teams synthesizing focused kinase libraries, the additional diversification vector provided by the 4-methyl-6-ether regioisomer translates to a larger explorable chemical space and greater probability of identifying selective inhibitors.

• [1] US Patent US6693097B2. Pyrimidine compounds. Filed 2001-11-30; published 2004-02-17. Exemplifies pyridin-3-yloxy-pyrimidine analogs with defined substitution vectors. View Source

4-Methyl-6-(pyridin-3-yloxy)pyrimidine: Key Procurement Scenarios

Kinase Lead Optimization with Regiospecific Scaffolds

Medicinal chemistry teams developing ATP-competitive kinase inhibitors can use 4-methyl-6-(pyridin-3-yloxy)pyrimidine as a regiospecific core scaffold. As documented in US6693097B2, pyridin-3-yloxy-pyrimidine positional isomers exhibit target-dependent IC₅₀ shifts exceeding 10-fold . The 4-methyl-6-ether isomer preserves the pyrimidine C2 position as an unblocked vector for additional substitution, enabling three-directional library expansion—a critical advantage when exploring kinase selectivity hypotheses that require simultaneous optimization of hinge-binding and solvent-exposed motifs.

Herbicide Pharmacophore-Based Agrochemical Discovery

Agrochemical research groups pursuing selective herbicides based on the pyridyloxypyrimidine pharmacophore defined in EP0435186A2 should procure the exact 4-methyl-6-(pyridin-3-yloxy)pyrimidine regioisomer to maintain alignment with patent-established SAR . The patent demonstrates that herbicidal efficacy and crop safety (soybean, cotton, corn) are contingent on specific ether positioning; substitution with an alternative C₁₀H₉N₃O isomer would place the compound outside the validated active chemical space and risk program failure at the greenhouse screening stage.

Physicochemical Optimization in Fragment-Based Discovery

Fragment-based drug discovery programs requiring a low-molecular-weight (187.20 Da) heterocyclic fragment with defined hydrogen-bond acceptor geometry can deploy 4-methyl-6-(pyridin-3-yloxy)pyrimidine as a regiospecifically pure input . Its predicted cLogP of ~1.4–1.6 and TPSA of ~39–44 Ų place it within favorable fragment-like property space, while its specific acceptor geometry—distinct from the 2-methyl-4-ether isomer—enables exploration of unique protein–ligand interaction patterns that cannot be achieved with alternative C₁₀H₉N₃O positional isomers.

Heterocyclic Etherification Methodology Development

Process chemistry groups developing SₙAr or Mitsunobu etherification protocols for pyrimidine substrates can use 4-methyl-6-(pyridin-3-yloxy)pyrimidine as a model substrate that features a 4-methyl group (electron-donating, sterically modest) and a 6-position leaving group precursor . This specific substitution pattern enables systematic study of regiochemical effects on reaction kinetics—information directly transferable to scale-up campaigns for more complex pyridyloxypyrimidine drug candidates.

Application

Selection Property

Validation Focus

Kinase inhibitor SAR & library synthesis

C2-unsubstituted pyrimidine scaffold; regioisomeric identity

Regioisomer-specific target engagement profiling

Herbicide pharmacophore-based agrochemical discovery

6-position ether alignment with patent-defined active space

Crop safety and weed-control efficacy screening

Fragment-based drug design

Predicted fragment-like cLogP/TPSA; defined acceptor geometry

Protein–ligand interaction pattern characterization

Heterocyclic etherification method development

4-methyl-6-substituted pyrimidine substrate

Regiochemical effect on reaction kinetics